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Compound of Interest

Compound Name: Coumarin 314T

Cat. No.: B053786 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of Coumarin 314T, a fluorescent

dye, for cellular imaging applications. The information is intended to guide researchers in

successfully employing this dye for staining both live and fixed cells.

Introduction to Coumarin 314T
Coumarin 314T is a member of the coumarin family of fluorescent dyes. These dyes are

characterized by their fused benzene and pyrone ring structure. Coumarins are widely utilized

in biological research as fluorescent probes due to their sensitivity to the local environment,

including polarity and viscosity. Coumarin 314T exhibits an intense absorption in the visible

spectrum and its fluorescence is influenced by the solvent. Its structural features, including

methyl groups on the julolidyl moiety, reduce intermolecular interactions and prevent

aggregation, making it a reliable fluorescent probe.

Physicochemical Properties
Understanding the spectral properties of Coumarin 314T is crucial for designing imaging

experiments and selecting appropriate filter sets for fluorescence microscopy.
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Property Value Reference

Excitation Maximum (in

Ethanol)
~436 nm

Emission Maximum (in

Ethanol)
~476 nm [1]

Molar Extinction Coefficient (at

436 nm in Ethanol)
46,800 cm⁻¹/M

Quantum Yield (in Ethanol) 0.68 - 0.86

Applications in Cellular Imaging
Based on the properties of coumarin dyes, Coumarin 314T is suitable for a variety of cellular

imaging applications, including:

Live-Cell Imaging: Its ability to permeate cell membranes allows for the visualization of

dynamic processes in living cells.

Organelle Staining: While not explicitly documented for Coumarin 314T, other coumarin

derivatives have shown selective accumulation in organelles such as the endoplasmic

reticulum and lipid droplets. Researchers may explore this potential application.

Fixed-Cell Staining: Coumarin 314T can be used to stain intracellular structures in fixed and

permeabilized cells, providing high-resolution images of cellular architecture.

Experimental Protocols
Reagent Preparation
Stock Solution Preparation:

Prepare a 1 mM stock solution of Coumarin 314T in high-quality, anhydrous dimethyl

sulfoxide (DMSO).

Mix thoroughly by vortexing until the dye is completely dissolved.
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Store the stock solution at -20°C, protected from light. Avoid repeated freeze-thaw cycles.

Working Solution Preparation:

On the day of the experiment, dilute the 1 mM stock solution in a buffered saline solution

(e.g., Phosphate-Buffered Saline, PBS) or cell culture medium to the desired final working

concentration.

Typical working concentrations for live-cell staining range from 1 to 10 µM. The optimal

concentration should be determined experimentally for each cell type and application.

Live-Cell Staining Protocol
This protocol provides a general guideline for staining living cells with Coumarin 314T.

Workflow for Live-Cell Staining:

Cell Preparation Staining Imaging

Seed Cells Culture Cells Prepare Working Solution Incubate with Cells Wash Cells Image Cells

Cell Preparation Fixation & Permeabilization Staining & Imaging

Seed and Culture Fix Cells Permeabilize Cells Stain with Coumarin 314T Wash and Mount Image Cells
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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